Cas no 1135226-17-3 (methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride)

• Product Name: methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
• CAS No: 1135226-17-3
• MF: C₁₈H₂₁ClN₂O₃S
• MW: 380.888942480087
• CID: 6078381
• PubChem ID: 24761850
• Update Time: 2025-05-21

methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-(acetylamino)-4,5,6,7-tetrahydro-6-(phenylmethyl)-, methyl ester, hydrochloride (1:1)
• MLS000879173
• methyl 2-acetamido-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
• AKOS026677968
• SMR000640788
• methyl 2-acetamido-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• CHEMBL1338291
• methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride
• F0526-0618
• 1135226-17-3

• Inchi： 1S/C18H20N2O3S.ClH/c1-12(21)19-17-16(18(22)23-2)14-8-9-20(11-15(14)24-17)10-13-6-4-3-5-7-13;/h3-7H,8-11H2,1-2H3,(H,19,21);1H
• InChI Key： DMGODGYKNGENID-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(CC3C=CC=CC=3)CCC1=2)NC(=O)C)(=O)OC.Cl

Computed Properties

• Exact Mass: 380.0961414g/mol
• Monoisotopic Mass: 380.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate hydrochloride

Research Brief on Methyl 6-Benzyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate Hydrochloride (CAS: 1135226-17-3)

The compound methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride (CAS: 1135226-17-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique thienopyridine scaffold and functional groups make it a promising candidate for further investigation in drug discovery programs.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have optimized the synthetic route for this compound, achieving higher yields and purity, which is essential for scaling up production for preclinical studies. The hydrochloride salt form improves the compound's solubility, a crucial factor for bioavailability in drug development.

In vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases involved in cell proliferation pathways. Structure-activity relationship (SAR) studies have revealed that the benzyl and acetamido groups at positions 6 and 2, respectively, are critical for maintaining this inhibitory activity. These findings provide valuable insights for medicinal chemists working on optimizing this scaffold for enhanced potency and selectivity.

Pharmacokinetic studies in animal models have shown that the compound has acceptable metabolic stability and tissue distribution profiles. However, challenges remain in improving its blood-brain barrier penetration for potential applications in neurological disorders. Researchers are currently exploring prodrug strategies and structural modifications to address this limitation while maintaining the compound's therapeutic efficacy.

The safety profile of this compound has been evaluated through preliminary toxicology studies. Results indicate a favorable therapeutic window at effective doses, with no significant organ toxicity observed in short-term studies. These findings support further investigation of this compound as a potential lead for drug development programs targeting kinase-dependent diseases.

Future research directions include comprehensive mechanism-of-action studies, optimization of the chemical structure for improved drug-like properties, and evaluation in disease-relevant animal models. The compound's versatility as a chemical scaffold suggests potential applications beyond kinase inhibition, possibly in other therapeutic areas such as infectious diseases or metabolic disorders. Continued investigation of methyl 6-benzyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride and its derivatives may yield valuable new therapeutic agents in the coming years.